molecular formula C9H14IN3O B8702901 2-Isopropyl-5-oxo-5,6,7,8-tetrahydroimidazo[1,5-c]pyrimidin-2-ium iodide

2-Isopropyl-5-oxo-5,6,7,8-tetrahydroimidazo[1,5-c]pyrimidin-2-ium iodide

Cat. No.: B8702901
M. Wt: 307.13 g/mol
InChI Key: GCBYNPPSIDEUJT-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-Isopropyl-5-oxo-5,6,7,8-tetrahydroimidazo[1,5-c]pyrimidin-2-ium iodide is a useful research compound. Its molecular formula is C9H14IN3O and its molecular weight is 307.13 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C9H14IN3O

Molecular Weight

307.13 g/mol

IUPAC Name

2-propan-2-yl-7,8-dihydro-6H-imidazo[1,5-c]pyrimidin-2-ium-5-one;iodide

InChI

InChI=1S/C9H13N3O.HI/c1-7(2)11-5-8-3-4-10-9(13)12(8)6-11;/h5-7H,3-4H2,1-2H3;1H

InChI Key

GCBYNPPSIDEUJT-UHFFFAOYSA-N

Canonical SMILES

CC(C)[N+]1=CN2C(=C1)CCNC2=O.[I-]

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a suspension of 7,8-dihydroimidazo[1,5-c]pyrimidin-5(6H)-one, obtained in step I as describe above (28.18 g; 205.5 mmol; 1 eq), in DMF (140.9 ml), is added 2-iodopropane (61.5 ml; 616.4 mmol; 3 eq). The reaction is stirred at RT, until a red suspension is obtained. The reaction mixture is concentrated and acetonitrile (200 ml) is added. The resulting precipitate is filtered, washed with acetonitrile (2×50 ml) and dried under vacuum, affording the title compound that is used in the next step without further purification (45.95 g, 73%).
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Quantity
61.5 mL
Type
reactant
Reaction Step Two
Name
Quantity
140.9 mL
Type
solvent
Reaction Step Three

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